Cas no 118264-47-4 (4-(Methylamino)but-2-yn-1-ol)

• Product Name: 4-(Methylamino)but-2-yn-1-ol
• CAS No: 118264-47-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD19224706
• CID: 3665062
• PubChem ID: 13976241
• Update Time: 2025-10-31

4-(Methylamino)but-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol, 4-(methylamino)-
• 4-(METHYLAMINO)BUT-2-YN-1-OL
• 4-(Methylamino)-2-butyn-1-ol
• 118264-47-4
• MFCD19224706
• AKOS006381399
• CS-0366443
• EN300-2983425
• 4-(Methylamino)but-2-yn-1-ol

• MDL： MFCD19224706
• Inchi： 1S/C5H9NO/c1-6-4-2-3-5-7/h6-7H,4-5H2,1H3
• InChI Key： IKFFVSYCVWIRMT-UHFFFAOYSA-N
• SMILES： C(O)C#CCNC

Computed Properties

• Exact Mass: 99.068413911Da
• Monoisotopic Mass: 99.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 4-(Methylamino)but-2-yn-1-ol

4-(Methylamino)but-2-yn-1-ol: A Comprehensive Overview

4-(Methylamino)but-2-yn-1-ol, also known by its CAS number 118264-47-4, is a versatile organic compound with a unique structure that combines an amino group and a hydroxyl group in a butynol framework. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule's structure, which includes a terminal alkyne group and a methylamino substituent, makes it highly reactive and amenable to a wide range of chemical transformations.

The synthesis of 4-(Methylamino)but-2-yn-1-ol has been optimized through various methods, with researchers focusing on improving yield and purity. Recent studies have highlighted the use of catalytic hydrogenation and selective oxidation techniques to produce this compound efficiently. Its ability to undergo nucleophilic addition reactions has made it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds.

One of the most promising applications of 4-(Methylamino)but-2-yn-1-ol is in the field of drug discovery. Its structure allows for the incorporation of bioisosteric groups, which can enhance pharmacokinetic properties such as solubility and bioavailability. For instance, researchers have utilized this compound as a building block for developing potential inhibitors of enzymes involved in neurodegenerative diseases. The compound's ability to form stable conjugates with biomolecules has further expanded its utility in drug delivery systems.

In materials science, 4-(Methylamino)but-2-yn-1-ol has been explored for its role in the synthesis of novel polymers and materials with tailored properties. Its alkyne functionality enables click chemistry reactions, which are highly efficient and selective. Recent advancements have demonstrated the use of this compound in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH. These materials hold potential applications in sensors, drug delivery systems, and adaptive textiles.

The study of 4-(Methylamino)but-2-yn-1-ol has also extended into the realm of green chemistry. Researchers have investigated its use as a sustainable alternative to traditional reagents in organic synthesis. By employing catalytic systems that minimize waste and energy consumption, the production of this compound aligns with environmentally friendly practices. This shift towards greener synthesis methods underscores the importance of sustainable approaches in modern chemical research.

Furthermore, recent research has delved into the stereochemical properties of 4-(Methylamino)but-2-yneol. Understanding its stereochemistry is crucial for applications that require enantioselective synthesis. Advances in asymmetric catalysis have enabled the production of enantiopure derivatives, which are essential for studying chiral recognition phenomena in biological systems.

In conclusion, 4-(Methylamino)butyryl alcohol (CAS No: 118264-47-) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both academic and industrial endeavors.